Cas no 2229456-11-3 (methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate
• CAS No: 2229456-11-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6524847
• PubChem ID: 165782727
• Update Time: 2025-06-09

methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate
• 2229456-11-3
• EN300-1761214

• Inchi： 1S/C9H9F2NO3/c1-15-9(14)8(13)2-5-6(10)3-12-4-7(5)11/h3-4,8,13H,2H2,1H3
• InChI Key： YYTDADKZLKRYEC-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CC(C(=O)OC)O)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate

Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate (CAS No. 2229456-11-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate, identified by its CAS number 2229456-11-3, represents a significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The unique structural features of this molecule, particularly the presence of a difluoropyridine moiety and a hydroxypropanoate side chain, make it a valuable building block for the development of novel therapeutic agents.

The 3,5-difluoropyridin-4-yl substituent is a critical component that imparts specific electronic and steric properties to the molecule. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. In particular, the electron-withdrawing nature of fluorine can enhance metabolic stability and binding affinity to biological targets. This feature has been extensively explored in the design of small-molecule inhibitors and agonists targeting various diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focused on developing new fluorinated heterocycles for medicinal applications. The difluoropyridine scaffold has emerged as a particularly promising class of compounds due to its ability to interact favorably with biological macromolecules. For instance, studies have demonstrated that fluorinated pyridines can improve the solubility and bioavailability of drug molecules, making them more effective in vivo. Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate serves as an excellent precursor for synthesizing such advanced fluorinated derivatives.

The hydroxypropanoate group in this compound also contributes to its utility as a pharmaceutical intermediate. This functional moiety can participate in various chemical transformations, including esterification, hydrolysis, and condensation reactions, which are fundamental steps in drug synthesis. The presence of a hydroxyl group provides a site for further derivatization, allowing chemists to tailor the properties of the final product to meet specific therapeutic requirements.

One of the most compelling aspects of Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate is its role in the development of targeted therapies. The combination of the difluoropyridine and hydroxypropanoate groups creates a molecular framework that can be selectively modified to interact with specific biological pathways. This has led to its use in the synthesis of kinase inhibitors, which are widely used in oncology treatments. By fine-tuning the structure of this intermediate, researchers can develop compounds that exhibit high selectivity for their intended targets while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate in streamlining drug discovery processes. The ability to rapidly synthesize and modify these compounds allows for faster screening and optimization of potential drug candidates. This efficiency is particularly crucial in today's competitive landscape, where time-to-market is a critical factor in therapeutic success. The compound's versatility makes it an indispensable tool for medicinal chemists working on next-generation therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes. These methods have not only improved yield but also reduced costs associated with producing fluorinated compounds. As a result, pharmaceutical companies can now access high-quality intermediates like this one more readily than ever before.

The impact of Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate extends beyond academic research; it has practical implications for industrial applications as well. Companies specializing in custom synthesis services often incorporate this compound into their portfolios due to its broad applicability. Clients seeking novel fluorinated building blocks can leverage this intermediate to accelerate their drug development programs without investing heavily in proprietary synthesis routes.

In conclusion, Methyl 3-(3,5-difluoropyridin-4-yl)-2-hydroxypropanoate (CAS No. 2229456-11-3) stands as a testament to the innovative potential of fluorinated heterocycles in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for developing next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.